Cas no 955543-26-7 (N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide)

• Product Name: N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• CAS No: 955543-26-7
• MF: C₂₀H₁₅FN₄O₂
• MW: 362.357107400894
• CID: 6195282
• PubChem ID: 16824960
• Update Time: 2025-11-01

N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide
• N-(2-fluoro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)benzamide
• N-[2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide
• AKOS024489263
• AB00683991-01
• F5014-0512
• N-(2-fluoro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
• 955543-26-7

• Inchi： 1S/C20H15FN4O2/c1-27-19-10-9-18-22-17(12-25(18)24-19)14-7-8-15(21)16(11-14)23-20(26)13-5-3-2-4-6-13/h2-12H,1H3,(H,23,26)
• InChI Key： VLUCRFQGDOVOHM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1NC(C1C=CC=CC=1)=O)C1=CN2C(C=CC(=N2)OC)=N1

Computed Properties

• Exact Mass: 362.11790390g/mol
• Monoisotopic Mass: 362.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Additional information on N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide

Introduction to N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS No. 955543-26-7)

N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide (CAS No. 955543-26-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a fluoro substituent and an imidazo[1,2-bpyridazine] core, contribute to its unique chemical and pharmacological properties.

The fluoro group is a well-known pharmacophore in drug design due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide, the fluoro substituent at the 2-position of the phenyl ring enhances the compound's interaction with biological targets, thereby improving its efficacy. This modification is particularly relevant in the development of kinase inhibitors, where the fluoro group can enhance binding to the ATP-binding site of kinases.

The imidazo[1,2-bpyridazine] scaffold is another critical feature of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide. This heterocyclic system has been extensively studied for its potential in inhibiting various enzymes and receptors involved in cancer and inflammatory diseases. The presence of a methoxy group at the 6-position of the imidazo[1,2-bpyridazine] ring further enhances its biological activity by influencing electronic distribution and steric interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors for kinases, which are key enzymes involved in cell signaling pathways associated with cancer and other diseases. N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide has been identified as a promising candidate due to its ability to selectively inhibit specific kinases while minimizing off-target effects. This selectivity is crucial for improving therapeutic efficacy and reducing side effects associated with kinase inhibition.

The benzamide moiety in N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide also plays a significant role in its pharmacological properties. Benzamides are known to be versatile pharmacophores that can interact with various biological targets through hydrogen bonding and hydrophobic interactions. The benzamide group in this compound likely contributes to its binding affinity for kinases by forming critical hydrogen bonds with key residues in the ATP-binding pocket.

The synthesis of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the fluoro substituent and the imidazo[1,2-bpyridazine] core necessitates specialized synthetic methodologies to achieve optimal results. Researchers have employed various techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the complex framework of this molecule.

The biological activity of N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)benzamide has been evaluated in several preclinical studies. These studies have demonstrated its potential as an inhibitor of specific kinases involved in cancer progression. The compound has shown promising results in vitro by inhibiting the activity of kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). Additionally, preclinical studies have indicated that N-(2-fluoro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl strong>)benzamide exhibits good oral bioavailability and pharmacokinetic properties.

The structural features of N-( ) ) ) ) ) ) ) ) ) ) ) ) ) )